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Compound of Interest

Compound Name: tert-Nonyl mercaptan

Cat. No.: B2777767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-Nonyl mercaptan (TNM), also known as tert-nonanethiol, is a versatile organosulfur

compound with a highly branched C9 alkyl chain. Its unique chemical structure, characterized

by a thiol (-SH) functional group attached to a tertiary carbon, imparts specific reactivity that

makes it a valuable intermediate and additive in various industrial applications. This technical

guide provides a comprehensive overview of the physical and chemical properties of tert-
Nonyl mercaptan, with a focus on quantitative data, detailed experimental methodologies, and

the visualization of its key chemical processes. This information is intended to be a valuable

resource for researchers and professionals working in polymer chemistry, lubrication

technology, and chemical synthesis.

Physical Properties
The physical properties of tert-Nonyl mercaptan are crucial for its handling, storage, and

application. A summary of these properties is presented in the table below.
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Property Value Units Conditions

Molecular Formula C9H20S - -

Molecular Weight 160.32 g/mol -

Appearance Clear, colorless liquid - Ambient

Odor Strong, pungent - -

Boiling Point 188 °C at 101.3 kPa

Melting Point < -70 °C -

Density 0.856 g/cm³ at 25 °C

Viscosity 2.84 cP at 20 °C

Flash Point 40 °C Closed Cup

Vapor Pressure 0.578 mmHg at 25 °C

Water Solubility 16.6 mg/L at 20 °C

Partition Coefficient

(log Kow)
4.21 - at 20 °C

Refractive Index 1.457 - at 20 °C

Chemical Properties and Reactivity
Tert-Nonyl mercaptan exhibits reactivity typical of thiols, which is largely governed by the

sulfhydryl group. It is a flammable liquid and can form explosive mixtures with air. It is stable

under recommended storage conditions but is incompatible with strong oxidizing agents.

Hazardous decomposition products upon combustion include carbon oxides and sulfur oxides.

Experimental Protocols
The following section details the methodologies for determining the key physical properties of

tert-Nonyl mercaptan, referencing internationally recognized standards.

Boiling Point Determination (OECD 103)
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The boiling point is determined using the ebulliometer method as described in OECD Guideline

103.

Apparatus: An ebulliometer equipped with a heating mantle, a condenser, and a calibrated

temperature measuring device.

Procedure:

The ebulliometer is filled with the test substance.

The substance is heated to its boiling point.

The temperature of the boiling liquid and its vapor are measured under equilibrium

conditions.

The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa).

Density Determination (OECD 109)
The density of liquid tert-Nonyl mercaptan is determined using a pycnometer as outlined in

OECD Guideline 109.

Apparatus: A calibrated pycnometer of a known volume, a balance with a precision of ±0.1

mg, and a constant temperature bath.

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with the test substance, taking care to avoid air bubbles.

The filled pycnometer is brought to the test temperature (25 °C) in the constant

temperature bath.

The pycnometer is reweighed.

The density is calculated from the mass of the substance and the known volume of the

pycnometer.
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Flash Point Determination (ASTM D93)
The flash point is determined using the Pensky-Martens closed-cup tester according to ASTM

D93, Procedure A.

Apparatus: A Pensky-Martens closed-cup apparatus consisting of a test cup, a lid with a

shutter mechanism, a stirrer, a heat source, and an ignition source.

Procedure:

The test cup is filled with the sample to the specified level.

The lid is placed on the cup, and the sample is heated at a controlled rate while being

stirred.

At regular temperature intervals, the stirring is stopped, and an ignition source is applied

through the shutter opening.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Vapor Pressure Determination (ASTM D5191)
The vapor pressure is determined using the mini method as described in ASTM D5191.

Apparatus: An automated vapor pressure instrument.

Procedure:

A small, chilled sample of the liquid is introduced into a temperature-controlled chamber.

The chamber is sealed, and the volume is expanded, creating a vacuum.

The sample is allowed to equilibrate at the test temperature (25 °C).

The resulting pressure in the chamber is measured as the vapor pressure.

Water Solubility Determination (OECD 105)
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The water solubility is determined using the flask method as specified in OECD Guideline 105,

suitable for substances with solubilities above 10⁻² g/L.

Apparatus: A constant temperature bath, flasks with stoppers, and an analytical method for

quantifying the concentration of the test substance in water.

Procedure:

An excess amount of the test substance is added to a known volume of water in a flask.

The flask is agitated in a constant temperature bath (20 °C) for a sufficient period to reach

equilibrium.

The mixture is centrifuged or filtered to separate the undissolved substance.

The concentration of the test substance in the aqueous phase is determined by a suitable

analytical method.

Partition Coefficient (n-octanol/water) Determination
(OECD 107)
The n-octanol/water partition coefficient (Kow) is determined using the shake flask method as

described in OECD Guideline 107.

Apparatus: Centrifuge, mechanical shaker, and analytical equipment to determine the

concentration of the substance in both phases.

Procedure:

n-octanol and water are mutually saturated.

A known amount of the test substance is dissolved in either n-octanol or water.

The two phases are mixed in a vessel and shaken until equilibrium is reached.

The phases are separated by centrifugation.
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The concentration of the test substance in both the n-octanol and water phases is

measured.

The partition coefficient is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the water phase.

Viscosity Determination (OECD 114)
The dynamic viscosity is determined using a rotational viscometer as per OECD Guideline 114.

Apparatus: A rotational viscometer with a suitable measuring system (e.g., cone-plate or

concentric cylinders) and a temperature-controlled sample holder.

Procedure:

The sample is placed in the viscometer's measuring cell and allowed to reach thermal

equilibrium (20 °C).

The measuring spindle is rotated at a known speed, and the resulting torque is measured.

The dynamic viscosity is calculated from the torque, rotational speed, and the geometry of

the measuring system.

Key Chemical Processes and Mechanisms
Synthesis of tert-Nonyl Mercaptan
Tert-Nonyl mercaptan is commercially produced by the reaction of a branched nonene

(tripropylene) with hydrogen sulfide in the presence of an acidic catalyst.
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Caption: Synthesis of tert-Nonyl Mercaptan.

Mechanism as a Chain Transfer Agent in Radical
Polymerization
In radical polymerization, tert-Nonyl mercaptan acts as a chain transfer agent to control the

molecular weight of the resulting polymer. The labile S-H bond allows for the transfer of a

hydrogen atom to the growing polymer radical, terminating that chain and initiating a new one.
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Caption: Chain transfer mechanism of tert-Nonyl Mercaptan.

Role as an Anti-Wear Additive in Lubricants
When used as a lubricant additive, tert-Nonyl mercaptan and its derivatives form a protective

film on metal surfaces under boundary lubrication conditions (high load and/or low speed). This

sacrificial layer prevents direct metal-to-metal contact, reducing friction and wear.
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Caption: Anti-wear mechanism of tert-Nonyl Mercaptan.

To cite this document: BenchChem. [In-Depth Technical Guide to tert-Nonyl Mercaptan:
Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2777767#physical-and-chemical-properties-of-tert-
nonyl-mercaptan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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